N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide
Overview
Description
N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is a compound that belongs to the class of sulfonamides. It is commonly referred to as EPPB and has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves the inhibition of protein-protein interactions between p53 and MDM2. This leads to the stabilization and activation of p53, which in turn induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a selective effect on cancer cells, inducing apoptosis in a variety of cancer cell lines. It has also been shown to have a minimal effect on normal cells, indicating its potential as a targeted cancer therapy.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in lab experiments include its high selectivity for cancer cells, its ability to induce apoptosis, and its potential as a targeted cancer therapy. However, its limitations include its relatively low potency and the need for further optimization for use in clinical settings.
Future Directions
There are several future directions for the use of N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in scientific research. These include further optimization of the compound for use in clinical settings, investigation of its potential as a targeted cancer therapy, and exploration of its role in other biological processes beyond the inhibition of p53-MDM2 interaction. Additionally, the compound could be used as a tool to investigate the role of protein-protein interactions in other diseases beyond cancer.
Conclusion
In conclusion, this compound is a unique compound that has been widely used in scientific research to investigate the role of protein-protein interactions in various biological processes. Its ability to selectively induce apoptosis in cancer cells makes it a promising targeted cancer therapy. While further optimization is needed for use in clinical settings, the compound holds potential for future research in various diseases beyond cancer.
Scientific Research Applications
N-(2-ethylphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been widely used in scientific research as a tool compound to investigate the role of protein-protein interactions in various biological processes. It has been shown to inhibit the interaction between the transcription factor p53 and its negative regulator MDM2, leading to the activation of p53 and induction of apoptosis in cancer cells.
Properties
IUPAC Name |
N-(2-ethylphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-2-17-10-6-7-13-19(17)22(16-20(23)21-14-8-9-15-21)26(24,25)18-11-4-3-5-12-18/h3-7,10-13H,2,8-9,14-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQKAZMOPQAJOQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N(CC(=O)N2CCCC2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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